Cas no 1093468-95-1 (2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione)

• Product Name: 2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• CAS No: 1093468-95-1
• MF: C₅₈H₇₂N₂O₂S₆
• MW: 1021.59448814392
• CID: 850564
• PubChem ID: 87458240
• Update Time: 2025-04-19

2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-di-(2-ethylhexyl)-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-dioctyl-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl-2,2':5',2''-terthiophen-5 -yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-Di-(2-ethylhexyl)-3,6-bis-(5′′-n-hexyl-[2,2′,5′,2′′]terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl[2,2'
• CS-0433630
• 2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl-[2,2':5',2''-terthiophen]-5-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• 2,5-Di-(2-ethylhexyl)-3,6-bis-(5''-n-hexyl-[2,2',5',2'']
• AS-39356
• terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• AKOS027339144
• 2,5-Di-(2-ethylhexyl)-3,6-bis-(5''-N-hexyl-[2,2',5',2'']cterthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-bis(2-ethylhexyl)-1,4-bis[5-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]pyrrolo[3,4-c]pyrrole-3,6-dione
• 1093468-95-1
• MFCD16621139
• SCHEMBL2944687

• Inchi： 1S/C58H72N2O2S6/c1-7-13-17-19-23-41-25-27-43(63-41)45-29-31-47(65-45)49-33-35-51(67-49)55-53-54(58(62)59(55)37-39(11-5)21-15-9-3)56(60(57(53)61)38-40(12-6)22-16-10-4)52-36-34-50(68-52)48-32-30-46(66-48)44-28-26-42(64-44)24-20-18-14-8-2/h25-36,39-40H,7-24,37-38H2,1-6H3
• InChI Key： GLHOKMYMUKAXAC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(CCCCCC)S3)S2)=CC=C1C1=C2C(N(C(C3=CC=C(C4=CC=C(C5=CC=C(CCCCCC)S5)S4)S3)=C2C(N1CC(CC)CCCC)=O)CC(CC)CCCC)=O

Computed Properties

• Exact Mass: 1020.39180658g/mol
• Monoisotopic Mass: 1020.39180658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 68
• Rotatable Bond Count: 28
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19
• Topological Polar Surface Area: 210Ų

Experimental Properties

• Density: 1.23
• PSA: 213.44000
• LogP: 19.60200

2,5-Bis(2-ethylhexyl)-3,6-bis(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes